Cas no 1401222-96-5 (n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide)
n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide is a specialized sulfonamide derivative featuring a cyclohexanone moiety, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural combination of a sulfonamide group and a ketone functionality offers versatility in reactions such as nucleophilic additions or further functionalization. The compound's well-defined reactivity profile and stability under standard conditions enhance its utility in the development of bioactive molecules or fine chemicals. Its purity and consistent performance make it suitable for applications requiring precise molecular scaffolds, particularly in medicinal chemistry where tailored sulfonamide derivatives are often explored for their pharmacological properties.
1401222-96-5 structure
Product Name:n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide
CAS No:1401222-96-5
MF:C8H15NO3S
MW:205.274601221085
CID:2127503
Update Time:2025-10-13
n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-methyl-N-(4-oxocyclohexyl)methanesulfonamide
- n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide
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- Inchi： 1S/C8H15NO3S/c1-9(13(2,11)12)7-3-5-8(10)6-4-7/h7H,3-6H2,1-2H3
- InChI Key： NSEKKLXXVSAVKS-UHFFFAOYSA-N
- SMILES： S(C)(N(C)C1CCC(CC1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 281
- Topological Polar Surface Area: 62.8
n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01051-5g |
N-methyl-N-(4-oxocyclohexyl)methanesulfonamide |
1401222-96-5 | 95% | 5g |
$1700 | 2023-09-07 |
n-Methyl-n-(4-oxocyclohexyl)methanesulfonamide Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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